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Compound of Interest

Compound Name: BMT-090605 hydrochloride

Cat. No.: B12399175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of BMT-090605 hydrochloride, a potent and selective adapter protein-2 associated

kinase 1 (AAK1) inhibitor.[1][2][3] While the Safety Data Sheet (SDS) may not classify this

compound as hazardous, its high potency necessitates careful handling to minimize exposure

risks.[4] The following procedures are based on best practices for managing potent

pharmaceutical compounds in a laboratory setting.[5][6][7]

Chemical and Physical Properties
A summary of the key properties of BMT-090605 hydrochloride is provided below to inform

risk assessment and handling procedures.

Property Value

Chemical Formula C21H25ClN4O2

Molecular Weight 400.90 g/mol

CAS Number 2231664-45-0

Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month
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Source: MedChemExpress SDS[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to create a barrier between the researcher and the

potent compound. The following table outlines the recommended PPE for various tasks

involving BMT-090605 hydrochloride.

Task Recommended PPE

Handling solid compound (weighing, aliquoting)

Disposable gown (back-fastening, low-

permeability), double gloves (ASTM D6978-05

compliant), N95 or N100 respirator, safety

glasses with side shields or a full-face shield,

cap, and shoe covers.[8][9]

Handling solutions (e.g., preparing dilutions, cell

culture)

Disposable gown, double gloves, safety glasses

with side shields. A surgical mask may be

sufficient if not generating aerosols.

Administering to animals
Disposable gown, double gloves, safety glasses

with side shields or a full-face shield.[8]

Cleaning and decontamination

Industrial thickness gloves (>0.45mm),

disposable gown, safety glasses or a full-face

shield, and appropriate respiratory protection

based on the spill size.[10]

Experimental Workflow: Safe Handling of BMT-
090605 Hydrochloride
The following diagram outlines the standard operating procedure for safely handling BMT-
090605 hydrochloride in a laboratory setting, from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Designated work area (e.g., chemical fume hood)

Don appropriate PPE

Weigh solid compound

Dissolve in appropriate solvent

Transport in sealed, secondary container

Perform experiment

Decontaminate work surfaces

Segregate and dispose of waste

Doff PPE in designated area

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of BMT-090605 Hydrochloride.
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Operational and Disposal Plans
Engineering Controls:

Ventilation: All work with the solid form of BMT-090605 hydrochloride should be conducted

in a certified chemical fume hood or a powder containment hood to minimize inhalation

exposure.[4]

Designated Area: Establish a designated area for handling this compound to prevent cross-

contamination.

Decontamination:

Surfaces: Decontaminate work surfaces with a suitable solvent (e.g., 70% ethanol) followed

by a cleaning agent. The effectiveness of the decontamination process should be verified if

possible.

Spills: In case of a spill, evacuate the area and allow any dust to settle. Wear appropriate

PPE, including respiratory protection, before cleaning the spill. Absorb liquids with an inert

material and collect all contaminated materials into a sealed container for hazardous waste

disposal.

Waste Disposal: Proper segregation and disposal of waste are critical to prevent environmental

contamination and accidental exposure.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12399175?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101290A/BMT-090605-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Potent_Pharmaceutical_Compounds_A_General_Protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Container Disposal Procedure

Contaminated solid waste

(e.g., pipette tips, tubes,

gloves, gowns)

Labeled hazardous waste

container (Yellow trace

chemotherapy waste container

if available)

Dispose of according to your

institution's hazardous waste

management guidelines.[5]

Contaminated liquid waste

(e.g., unused solutions)

Labeled hazardous waste

container (Black bulk

chemotherapy waste container

if available)

Do not pour down the drain.[5]

Dispose of through your

institution's chemical waste

program.

Contaminated sharps (e.g.,

needles, syringes)

Puncture-resistant sharps

container designated for

hazardous waste (Red sharps

container if empty, otherwise

black bulk waste container)

Do not recap needles.[5]

Dispose of through your

institution's hazardous waste

program.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation develops.[4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical

attention.[4]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[4]

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent AAK1 inhibitor, BMT-090605 hydrochloride, ensuring a

safe laboratory environment. Always consult your institution's specific safety protocols and the

most recent Safety Data Sheet before beginning any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

